Cas no 19740-00-2 (Benzeneoctadecanoicacid)

• Product Name: Benzeneoctadecanoicacid
• CAS No: 19740-00-2
• Molecular Formula: C₂₄H₄₀O₂
• Molecular Weight: 360.5732
• CID: 161498
• PubChem ID: 88219

Benzeneoctadecanoicacid Properties

Names and Identifiers

• Benzeneoctadecanoicacid
• 18-Phenyl octadecanoic acidneat
• 18-PHENYLOCTADECANOIC ACID
• 18-phenyl-octadecanoic acid
• 18-Phenyl-octadecansaeure
• EINECS 248-059-3
• Octadecanoic acid,phenyl
• Phenylstearic acid
• 18-Phenyloctadecanoic acid, 98+%
• Phenyloctadecanoic acid
• Octadecanoic acid, phenyl-
• AI3-11543
• 26854-48-8
• MFCD00060839
• DTXSID1066522
• Benzeneoctadecanoic acid
• 18-PHENYLOCTADECANOICACID
• SCHEMBL1290374
• FT-0750470
• 19740-00-2

• InChIKey： FVNFTAQJARARPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H40O2/c25-24(26)22-18-13-11-9-7-5-3-1-2-4-6-8-10-12-15-19-23-20-16-14-17-21-23/h14,16-17,20-21H,1-13,15,18-19,22H2,(H,25,26)
• SMILES： C1(CCCCCCCCCCCCCCCCCC(O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 360.30300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 18
• Monoisotopic Mass: 360.303
• Heavy Atom Count: 26
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 7.55530
• PSA: 37.30000
• Refractive Index: 1.497
• Boiling Point: 492.3 ºC
• Flash Point: 388.8 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.946